Cas no 1261776-34-4 (3-Chloro-2-(difluoromethoxy)(trifluoromethoxy)benzene)

• Product Name: 3-Chloro-2-(difluoromethoxy)(trifluoromethoxy)benzene
• CAS No: 1261776-34-4
• MF: C₈H₄ClF₅O₂
• MW: 262.561179161072
• CID: 4989266
• Update Time: 2025-11-05

3-Chloro-2-(difluoromethoxy)(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethoxy)(trifluoromethoxy)benzene

• Inchi： 1S/C8H4ClF5O2/c9-4-2-1-3-5(16-8(12,13)14)6(4)15-7(10)11/h1-3,7H
• InChI Key： UYDAZPPZFVXXAL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• XLogP3: 4.7
• Topological Polar Surface Area: 18.5

Additional information on 3-Chloro-2-(difluoromethoxy)(trifluoromethoxy)benzene

Introduction to 3-Chloro-2-(difluoromethoxy)(trifluoromethoxy)benzene (CAS No. 1261776-34-4)

3-Chloro-2-(difluoromethoxy)(trifluoromethoxy)benzene, identified by the chemical abstracts service number 1261776-34-4, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by the presence of both chlorine and multiple fluorine-containing substituents, make it a versatile intermediate in synthetic chemistry. The compound's molecular structure, featuring a benzene ring substituted with a chlorine atom at the 3-position and two fluoromethoxy groups at the 2- and 4-positions, contributes to its reactivity and potential applications in various chemical transformations.

The synthesis of 3-Chloro-2-(difluoromethoxy)(trifluoromethoxy)benzene typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. The introduction of fluorine atoms, in particular, requires careful selection of reagents and conditions to ensure high yield and purity. Advanced synthetic methodologies, such as metal-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, are commonly employed to achieve the desired regioselectivity and functional group compatibility.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The presence of electron-withdrawing fluorine atoms in 3-Chloro-2-(difluoromethoxy)(trifluoromethoxy)benzene enhances its potential as a building block for the development of novel therapeutic agents. For instance, fluorinated aromatic compounds have been shown to exhibit enhanced bioavailability and resistance to metabolic degradation, making them attractive for drug design.

In the realm of agrochemicals, 3-Chloro-2-(difluoromethoxy)(trifluoromethoxy)benzene serves as a key intermediate in the synthesis of advanced pesticides and herbicides. The structural motifs present in this compound contribute to its efficacy against a broad spectrum of pests by interfering with essential biological pathways. Furthermore, the stability conferred by the fluorine atoms ensures that the active ingredients remain potent over extended periods, improving the overall performance of agrochemical formulations.

The pharmaceutical industry has also explored the potential of 3-Chloro-2-(difluoromethoxy)(trifluoromethoxy)benzene as a scaffold for drug discovery. Its versatility allows for modifications at multiple positions on the benzene ring, enabling chemists to fine-tune pharmacological properties such as receptor binding affinity and selectivity. For example, derivatives of this compound have been investigated for their potential antiviral and anticancer activities. The ability to introduce diverse functional groups while maintaining structural integrity makes it a valuable asset in medicinal chemistry libraries.

From a chemical biology perspective, 3-Chloro-2-(difluoromethoxy)(trifluoromethoxy)benzene offers insights into understanding enzyme-substrate interactions. The electron-deficient nature of the benzene ring due to fluorine substitution facilitates interactions with nucleophilic residues in enzymes, making it a useful tool for studying catalytic mechanisms. Additionally, its incorporation into probes and inhibitors has enabled researchers to dissect complex biological pathways with greater precision.

The environmental impact of using 3-Chloro-2-(difluoromethoxy)(trifluoromethoxy)benzene as an intermediate must also be considered. While fluorinated compounds offer numerous advantages in terms of stability and efficacy, their persistence in the environment raises concerns about long-term ecological effects. Therefore, efforts are underway to develop greener synthetic routes that minimize waste generation and reduce environmental footprint. This includes exploring biocatalytic methods and solvent systems that are more sustainable than traditional organic synthesis approaches.

Future directions in the study of 3-Chloro-2-(difluoromethoxy)(trifluoromethoxy)benzene may focus on expanding its applications in drug discovery and material science. Advances in computational chemistry and machine learning are expected to accelerate the identification of novel derivatives with enhanced pharmacological properties. Moreover, the integration of flow chemistry techniques could improve scalability and efficiency in synthesizing complex fluorinated compounds like this one.

In conclusion,3-Chloro-2-(difluoromethoxy)(trifluoromethoxy)benzene (CAS No. 1261776-34-4) represents a significant compound in modern chemical research with broad implications for pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable intermediate for synthetic chemists seeking to develop innovative solutions for global challenges in health and agriculture. As research continues to uncover new applications for this compound, its importance is likely to grow further within both academic and industrial settings.